Cas no 2169060-93-7 (ethyl 3-(5-bromopyridin-3-yl)sulfanylpropanoate)

• Product Name: ethyl 3-(5-bromopyridin-3-yl)sulfanylpropanoate
• CAS No: 2169060-93-7
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• CID: 5825237
• PubChem ID: 165795925
• Update Time: 2025-06-27

ethyl 3-(5-bromopyridin-3-yl)sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(5-bromopyridin-3-yl)sulfanylpropanoate
• ethyl 3-[(5-bromopyridin-3-yl)sulfanyl]propanoate
• EN300-1478280
• 2169060-93-7

• Inchi： 1S/C10H12BrNO2S/c1-2-14-10(13)3-4-15-9-5-8(11)6-12-7-9/h5-7H,2-4H2,1H3
• InChI Key： SXIGBAULNMRVIV-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)SCCC(=O)OCC

Computed Properties

• Exact Mass: 288.97721g/mol
• Monoisotopic Mass: 288.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.5Ų

Additional information on ethyl 3-(5-bromopyridin-3-yl)sulfanylpropanoate

Ethyl 3-(5-Bromopyridin-3-yl)sulfanylpropanoate: A Comprehensive Overview

Ethyl 3-(5-bromopyridin-3-yl)sulfanylpropanoate, identified by the CAS number 2169060-93-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with a sulfanyl group and an ethyl ester moiety. The presence of the bromine atom at the 5-position of the pyridine ring adds to its chemical complexity and potential for diverse applications.

Recent studies have highlighted the importance of ethyl 3-(5-bromopyridin-3-yl)sulfanylpropanoate in medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the context of anti-inflammatory and anti-cancer therapies. The sulfanyl group is known to confer antioxidant properties, which could be beneficial in mitigating oxidative stress-related diseases.

The synthesis of ethyl 3-(5-bromopyridin-3-yl)sulfanylpropanoate involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The bromine atom at the 5-position plays a critical role in directing the reactivity of the molecule during these reactions. This makes it a valuable intermediate in the synthesis of more complex heterocyclic compounds.

One of the most promising areas of research involving this compound is its application in targeted drug delivery systems. The ethyl ester group enhances its solubility in organic solvents, making it suitable for formulation into various drug delivery vehicles. Additionally, the pyridine ring provides a platform for further functionalization, allowing researchers to attach targeting ligands or other bioactive groups.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of ethyl 3-(5-bromopyridin-3-yl)sulfanylpropanoate. These studies have revealed that the compound exhibits significant binding affinity towards certain protein targets, particularly those involved in inflammatory pathways. This suggests that it could serve as a template for designing more potent therapeutic agents.

In terms of pharmacokinetics, ethyl 3-(5-bromopyridin-3-yl)sulfanylpropanoate demonstrates moderate absorption and distribution properties, which are favorable for systemic drug delivery. However, further research is needed to optimize its bioavailability and reduce potential toxicity.

The structural versatility of this compound also makes it an attractive candidate for use in agrochemicals. Its ability to inhibit certain enzymes involved in plant pathogenesis has been explored, with preliminary results indicating potential applications as a fungicide or herbicide.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of ethyl 3-(5-bromopyridin-3-yl)sulfanylpropanoate into clinically relevant compounds. The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, will further enhance our understanding of its chemical properties and biological effects.